2-(1-methyl-1H-indol-3-yl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1-methylindol-3-yl)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C17H18N4O2/c1-20-12-13(14-5-2-3-6-15(14)20)11-16(22)18-9-10-21-17(23)7-4-8-19-21/h2-8,12H,9-11H2,1H3,(H,18,22)
• InChI Key: QFTCYLJJTPJFRM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)NCCN3C(=O)C=CC=N3
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

2-(1-methyl-1H-indol-3-yl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide, commonly known as MIPEP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MIPEP is a small molecule that belongs to the class of acetamide derivatives and has a molecular weight of 356.4 g/mol.

Mechanism of Action

The exact mechanism of action of MIPEP is not fully understood. However, it is believed that MIPEP exerts its effects by modulating various signaling pathways such as the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. MIPEP has also been shown to interact with various receptors such as the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
MIPEP has been shown to have various biochemical and physiological effects. In vitro studies have shown that MIPEP can inhibit the growth of cancer cells, protect neurons against oxidative stress, and reduce the rewarding effects of drugs of abuse. In vivo studies have shown that MIPEP can reduce the size of tumors and prevent relapse in drug addiction models.

Advantages and Limitations for Lab Experiments

One of the main advantages of MIPEP is its low toxicity and high purity. MIPEP is also relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of MIPEP is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for MIPEP research. One direction is to further investigate the mechanism of action of MIPEP and identify its specific targets. Another direction is to explore the potential applications of MIPEP in other fields such as inflammation, diabetes, and cardiovascular disease. Additionally, the development of MIPEP analogs with improved solubility and potency could also be a future direction.

Synthesis Methods

The synthesis of MIPEP involves the reaction of 1-methyl-1H-indole-3-carboxylic acid with 2-(6-oxopyridazin-1(6H)-yl)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction takes place under mild conditions and yields MIPEP as a white solid with a purity of >95%.

Scientific Research Applications

MIPEP has been extensively studied for its potential applications in various fields such as neuroprotection, cancer therapy, and drug addiction. In neuroprotection, MIPEP has been shown to protect neurons against oxidative stress and inflammation-induced damage. MIPEP has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug addiction, MIPEP has been shown to reduce the rewarding effects of drugs of abuse and prevent relapse.